4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(2-methoxyethyl)benzamide

• IUPAC Name: 4-[(4-chlorophenyl)methyl-methylsulfonylamino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C18H21ClN2O4S/c1-25-12-11-20-18(22)15-5-9-17(10-6-15)21(26(2,23)24)13-14-3-7-16(19)8-4-14/h3-10H,11-13H2,1-2H3,(H,20,22)
• InChI Key: MNFOEVQVXGBCIW-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)N(CC2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C18H21ClN2O4S
• Molecular Weight: 396.9 g/mol

Description

4-[(4-chlorobenzyl)(methylsulfonyl)amino]-N-(2-methoxyethyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as CBMSB and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of CBMSB is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and pain. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to cause inflammation and pain.
Biochemical and Physiological Effects
CBMSB has been shown to have anti-inflammatory and analgesic effects in animal models. It has been shown to reduce the production of pro-inflammatory cytokines and prostaglandins, which are known to cause inflammation and pain. Additionally, CBMSB has been shown to reduce the activation of certain signaling pathways that are involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

CBMSB has several advantages for lab experiments, including its ability to inhibit the activity of COX-2 and reduce the production of pro-inflammatory cytokines and prostaglandins. However, there are also limitations to using CBMSB in lab experiments, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on CBMSB. One area of research could focus on the development of CBMSB as a potential therapeutic agent for the treatment of chronic pain and inflammation. Additionally, further studies could investigate the potential anticancer effects of CBMSB and its mechanism of action in cancer cells. Finally, future research could focus on the optimization of the synthesis method of CBMSB to improve its yield and purity.
Conclusion
In conclusion, CBMSB is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. Further research is needed to determine the safety and efficacy of CBMSB as a potential therapeutic agent.

Synthesis Methods

The synthesis method of CBMSB involves the reaction of 4-chlorobenzylamine with methylsulfonyl chloride to produce 4-chlorobenzyl methylsulfonamide. This compound is then reacted with 2-methoxyethylamine and 4-fluorobenzoyl chloride to produce CBMSB.

Scientific Research Applications

CBMSB has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and pain management. It has been shown to have anti-inflammatory and analgesic effects in animal models, making it a potential candidate for the treatment of chronic pain. Additionally, CBMSB has been studied for its potential anticancer effects, specifically in breast cancer, where it has been shown to inhibit the growth of cancer cells.